Cas no 1264662-85-2 (Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide))

• Product Name: Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide)
• CAS No: 1264662-85-2
• MF: C₂₇H₃₇F₄N₇O₆S
• MW: 663.684598684311
• CID: 6177233
• PubChem ID: 51340996
• Update Time: 2025-07-18

Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide) Chemical and Physical Properties

Names and Identifiers

• Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide)
• AKOS030213520
• GS-9381
• 4-azido-2,3,5,6-tetrafluoro-N-[3-[2-[2-[3-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]propoxy]ethoxy]ethoxy]propyl]benzamide
• 1264662-85-2
• 1263044-14-9
• Biotin-PEG3-TFPA

• Inchi： 1S/C27H37F4N7O6S/c28-20-19(21(29)23(31)25(22(20)30)37-38-32)26(40)34-8-4-10-43-12-14-44-13-11-42-9-3-7-33-18(39)6-2-1-5-17-24-16(15-45-17)35-27(41)36-24/h16-17,24H,1-15H2,(H,33,39)(H,34,40)(H2,35,36,41)
• InChI Key： GHQODKUWTHCHCF-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCCOCCOCCOCCCNC(C1C(=C(C(=C(C=1F)F)N=[N+]=[N-])F)F)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 663.24621575g/mol
• Monoisotopic Mass: 663.24621575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 21
• Complexity: 987
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 167Ų

Additional information on Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide)

Comprehensive Overview of Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide) (CAS No. 1264662-85-2)

Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide) (CAS No. 1264662-85-2) is a highly specialized bioconjugation reagent widely utilized in proteomics, chemical biology, and drug discovery. This compound integrates biotin, a vitamin essential for metabolic processes, with a triethylene glycol spacer and a p-azido-tetrafluorobenzamide moiety, enabling precise labeling and detection of biomolecules. Its unique structure facilitates applications in click chemistry, affinity purification, and targeted imaging, making it invaluable for researchers exploring protein-protein interactions, post-translational modifications, and biomarker discovery.

The growing demand for biocompatible probes and high-sensitivity detection tools has propelled the popularity of Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide). In recent years, its applications have expanded into single-cell analysis and spatial omics, addressing critical challenges in understanding cellular heterogeneity. Researchers frequently search for terms like "biotinylation reagents," "azide-functionalized probes," and "fluorescent labeling techniques," reflecting the compound's relevance in cutting-edge scientific workflows. Its compatibility with mass spectrometry and super-resolution microscopy further enhances its utility in multidisciplinary studies.

One of the standout features of Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide) is its tetrafluorobenzamide group, which enhances stability and reactivity under physiological conditions. This attribute is particularly advantageous for in vivo labeling experiments, where traditional reagents may degrade or exhibit off-target effects. The triethylene glycol spacer minimizes steric hindrance, ensuring efficient binding to streptavidin or avidin matrices—a key requirement for pull-down assays and Western blotting. Such properties align with the increasing focus on precision medicine and theranostics, where accurate molecular tagging is paramount.

From an industrial perspective, Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide) is synthesized under stringent quality controls to meet the demands of GMP-compliant production. Its role in antibody-drug conjugates (ADCs) and nanoparticle functionalization has garnered attention in pharmaceutical R&D, particularly for therapies targeting cancer and autoimmune diseases. Searches for "ADC linker technology" and "biotin-azide conjugation" often highlight this compound's versatility in drug delivery systems.

In summary, Biotin-triethylenglycol-(p-azido-tetrafluorobenzamide) (CAS No. 1264662-85-2) represents a cornerstone reagent in modern biotechnology. Its design addresses critical needs in molecular imaging, diagnostics, and therapeutic development, while its adaptability to emerging technologies ensures long-term relevance. As the scientific community continues to explore multi-omics integration and personalized therapies, this compound will undoubtedly remain a focal point of innovation.